N-(2-benzyl-1,2,3,4-tetrahydropyrazino[1,2-a]benzimidazol-8-yl)-4-nitrobenzamide

• IUPAC Name: N-(2-benzyl-3,4-dihydro-1H-pyrazino[1,2-a]benzimidazol-8-yl)-4-nitrobenzamide
• InChI: InChI=1S/C24H21N5O3/c30-24(18-6-9-20(10-7-18)29(31)32)25-19-8-11-22-21(14-19)26-23-16-27(12-13-28(22)23)15-17-4-2-1-3-5-17/h1-11,14H,12-13,15-16H2,(H,25,30)
• InChI Key: SKOKAPJJKDZHSP-UHFFFAOYSA-N
• Canonical SMILES: C1CN2C(=NC3=C2C=CC(=C3)NC(=O)C4=CC=C(C=C4)[N+](=O)[O-])CN1CC5=CC=CC=C5
• Molecular Formula: C24H21N5O3
• Molecular Weight: 427.5 g/mol

Description

N-(2-benzyl-1,2,3,4-tetrahydropyrazino[1,2-a]benzimidazol-8-yl)-4-nitrobenzamide is a chemical compound that has gained significant attention in scientific research. It is a potent and selective inhibitor of a particular enzyme, which makes it a valuable tool in studying the biological processes involving that enzyme.

Mechanism of Action

N-(2-benzyl-1,2,3,4-tetrahydropyrazino[1,2-a]benzimidazol-8-yl)-4-nitrobenzamide is a selective inhibitor of the enzyme it targets. It binds to the enzyme's active site and prevents it from carrying out its normal function. By inhibiting the enzyme, the compound affects the biological processes involving the enzyme and provides insights into the role of the enzyme in various diseases.
Biochemical and Physiological Effects:
The biochemical and physiological effects of this compound depend on the specific biological process being studied. However, the compound has been shown to inhibit cell proliferation, induce apoptosis, and affect gene expression. It has also been shown to have anti-inflammatory effects.

Advantages and Limitations for Lab Experiments

N-(2-benzyl-1,2,3,4-tetrahydropyrazino[1,2-a]benzimidazol-8-yl)-4-nitrobenzamide has several advantages for lab experiments. It is a potent and selective inhibitor of the enzyme it targets, which makes it a valuable tool in studying the biological processes involving the enzyme. It has also been shown to have low toxicity and high stability. However, the compound has some limitations, including its high cost and the need for specialized equipment and expertise to synthesize and handle it.

Future Directions

There are several future directions for research involving N-(2-benzyl-1,2,3,4-tetrahydropyrazino[1,2-a]benzimidazol-8-yl)-4-nitrobenzamide. One direction is to study its potential as a therapeutic agent for various diseases, including cancer and inflammation. Another direction is to optimize the synthesis method to reduce the cost and increase the yield of the compound. Additionally, further research is needed to understand the exact biological processes involving the enzyme it targets and the role of the enzyme in various diseases.
Conclusion:
This compound is a valuable tool in scientific research, particularly in studying the biological processes involving the enzyme it inhibits. Its potent and selective inhibition of the enzyme makes it a valuable tool in understanding the role of the enzyme in various diseases. While it has some limitations, its advantages make it a promising compound for future research.

Synthesis Methods

The synthesis of N-(2-benzyl-1,2,3,4-tetrahydropyrazino[1,2-a]benzimidazol-8-yl)-4-nitrobenzamide involves a multi-step process. The first step is the synthesis of 2-benzyl-1,2,3,4-tetrahydropyrazino[1,2-a]benzimidazole, which is then reacted with 4-nitrobenzoyl chloride to form the final product. The synthesis method has been optimized to yield high purity and high yield of the final product.

Scientific Research Applications

N-(2-benzyl-1,2,3,4-tetrahydropyrazino[1,2-a]benzimidazol-8-yl)-4-nitrobenzamide has been extensively used in scientific research as a tool to study the biological processes involving the enzyme it inhibits. The enzyme is involved in various cellular processes, including cell proliferation, apoptosis, and gene expression. The compound has been used to study the role of the enzyme in cancer, inflammation, and other diseases.